Cas no 1274508-97-2 (1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine)

• Product Name: 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine
• CAS No: 1274508-97-2
• MF: C₁₁H₁₄BrFN₂
• MW: 273.144665241241
• CID: 4779411
• Update Time: 2025-06-14

1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorobenzyl)pyrrolidin-3-amine
• 1-[(3-bromo-4-fluorophenyl)methyl]pyrrolidin-3-amine
• 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine

• Inchi： 1S/C11H14BrFN2/c12-10-5-8(1-2-11(10)13)6-15-4-3-9(14)7-15/h1-2,5,9H,3-4,6-7,14H2
• InChI Key： HKVRNWUNDNJVGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN1CCC(C1)N)F

Computed Properties

• Exact Mass: 272.03244 g/mol
• Monoisotopic Mass: 272.03244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3
• Molecular Weight: 273.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine

Research Brief on 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine (CAS: 1274508-97-2)

1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine (CAS: 1274508-97-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-fluorobenzyl and pyrrolidin-3-amine moieties, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug discovery.

The synthesis of 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine involves a multi-step process that includes the bromination and fluorination of benzyl derivatives, followed by coupling with pyrrolidin-3-amine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in pharmaceutical formulations.

Pharmacological studies have revealed that 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine exhibits high affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. This suggests its potential utility in treating neurological disorders such as depression, schizophrenia, and Parkinson's disease. Additionally, preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, indicating possible applications in autoimmune and inflammatory diseases.

Recent in vivo studies have further validated the compound's therapeutic potential. Animal models of CNS disorders treated with 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine showed significant improvements in behavioral and biochemical markers. These findings are supported by pharmacokinetic data indicating good bioavailability and blood-brain barrier penetration, which are essential for CNS-active drugs. However, further studies are needed to assess its long-term safety and efficacy.

In conclusion, 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine (CAS: 1274508-97-2) represents a promising candidate for drug development, with potential applications in neurology and immunology. Ongoing research aims to optimize its pharmacological profile and explore its mechanisms of action in greater detail. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and medicinal chemistry fields.